![molecular formula C10H11F3O3 B1412641 2-[3-(2,2,2-Trifluoroethoxy)phenoxy]ethanol CAS No. 2169570-32-3](/img/structure/B1412641.png)
2-[3-(2,2,2-Trifluoroethoxy)phenoxy]ethanol
Overview
Description
“2-[3-(2,2,2-Trifluoroethoxy)phenoxy]ethanol” is an organic compound used in the preparation of various derivatives. It’s an intermediate of Silodosin, an α1-adrenergic receptor antagonist used for the treatment of benign prostatic hyperplasia . It’s also used in the preparation of hydroxy (aminomethyl)pyridine derivatives .
Synthesis Analysis
The synthesis of “this compound” involves several steps. It’s prepared from 2-methoxy phenol using expensive and hazardous reagents like 1,1,1-trifluoro ethyl iodide and boron tribromide and Lithium aluminium hydride .Molecular Structure Analysis
The molecular formula of “this compound” is C10H11F3O3 . The average mass is 314.278 Da and the monoisotopic mass is 314.043579 Da .Chemical Reactions Analysis
“this compound” is a reactant used for the preparation of phenyl acetate compounds with short sedative and hypnotic effect . It’s also used in the preparation of hydroxy (aminomethyl)pyridine derivatives .Scientific Research Applications
Synthesis and Chemical Properties
- Synthesis Techniques : The compound has been involved in various synthesis processes. For instance, it has been used in the synthesis of phthalonitrile derivatives and zinc phthalocyanines, demonstrating its utility in creating complex organic structures with potential applications in photodynamic therapy and photophysical studies (Aktaş et al., 2014).
- Formation and Stability Analysis : Studies have explored its formation and stability, such as in the context of tritium-labeled hydroxytyrosol synthesis, where it contributes to understanding the metabolic pathways and bioavailability of certain compounds (Tuck, Tan, & Hayball, 2000).
Photophysical and Photochemical Properties
- Photophysical Studies : Research on zinc phthalocyanines bearing fluoro-functionalized substituents, including derivatives of this compound, has revealed insights into their photophysical properties, which are significant for applications like solar energy and organic electronics (Aktaş et al., 2014).
Applications in Material Science
- Material Science and Catalysis : The compound has been involved in the synthesis of materials with potential catalytic applications, such as in the oxidation of cyclohexene, indicating its role in developing new catalysts and materials for chemical processes (E. Saka et al., 2013).
Spectroscopic Applications
- Spectroscopic Analysis : Studies on molecules like 2-phenoxy ethanol and its hydrated clusters provide a model for pharmaceutical β-blockers, indicating the use of this compound in detailed spectroscopic analysis, which is crucial in drug design and pharmaceutical research (Macleod & Simons, 2002).
Safety and Hazards
The safety data sheet of a related compound, “2-[2-(2,2,2-Trifluoroethoxy)phenoxy]ethyl methanesulfonate”, mentions that it causes skin irritation, serious eye irritation, and may cause respiratory irritation . It’s advised to handle it with protective gloves/clothing/eye protection/face protection and to avoid breathing dust/fume/gas/mist/vapours/spray .
properties
IUPAC Name |
2-[3-(2,2,2-trifluoroethoxy)phenoxy]ethanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11F3O3/c11-10(12,13)7-16-9-3-1-2-8(6-9)15-5-4-14/h1-3,6,14H,4-5,7H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ISVJRKSWBRZLQC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)OCC(F)(F)F)OCCO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11F3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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